Cas no 498582-48-2 (1H-Benzimidazole, 2,2'-(1,3-phenylene)bis[5-chloro-)

1H-Benzimidazole, 2,2'-(1,3-phenylene)bis[5-chloro- structure
498582-48-2 structure
Product Name:1H-Benzimidazole, 2,2'-(1,3-phenylene)bis[5-chloro-
CAS No:498582-48-2
MF:C20H12Cl2N4
MW:379.242081642151
CID:1552151
Update Time:2024-08-24

1H-Benzimidazole, 2,2'-(1,3-phenylene)bis[5-chloro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 2,2'-(1,3-phenylene)bis[5-chloro- (9CI)
    • 1H-Benzimidazole, 2,2'-(1,3-phenylene)bis[5-chloro-
    • Inchi: 1S/C20H12Cl2N4/c21-13-4-6-15-17(9-13)25-19(23-15)11-2-1-3-12(8-11)20-24-16-7-5-14(22)10-18(16)26-20/h1-10H,(H,23,25)(H,24,26)
    • InChI Key: HGJYKEFHUNIXAN-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C2C(=C1)NC(C1C=CC=C(C3=NC4=CC=C(C=C4N3)Cl)C=1)=N2

Computed Properties

  • Exact Mass: 378.04416

Experimental Properties

  • Density: 1.485±0.06 g/cm3(Predicted)
  • Melting Point: 152 °C (decomp)
  • Boiling Point: 678.5±65.0 °C(Predicted)
  • PSA: 57.36
  • pka: 9.27±0.10(Predicted)
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